Cas no 337908-09-5 ((S)-1-(4-Methylphenyl)-3-butene-1-amine)

• Product Name: (S)-1-(4-Methylphenyl)-3-butene-1-amine
• CAS No: 337908-09-5
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 4760889
• Update Time: 2023-08-16

(S)-1-(4-Methylphenyl)-3-butene-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(p-Tolyl)but-3-en-1-amine
• (S)-1-(4-Methylphenyl)-3-butene-1-amine

• Inchi： 1S/C11H15N/c1-3-4-11(12)10-7-5-9(2)6-8-10/h3,5-8,11H,1,4,12H2,2H3/t11-/m0/s1
• InChI Key： MDEULCRXFBSDTP-NSHDSACASA-N
• SMILES： N[C@@H](CC=C)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 2.3
• Topological Polar Surface Area: 26